Cas no 2034279-06-4 (1-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)ethanone)

1-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)ethanone
- 1-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one
- F6458-0252
- 2034279-06-4
- AKOS032457259
- 1-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]ethanone
-
- Inchi: 1S/C12H15N7O/c1-10(20)17-4-6-18(7-5-17)11-2-3-12(16-15-11)19-9-13-8-14-19/h2-3,8-9H,4-7H2,1H3
- InChI Key: WYBROPMNFLDVPB-UHFFFAOYSA-N
- SMILES: O=C(C)N1CCN(C2=CC=C(N3C=NC=N3)N=N2)CC1
Computed Properties
- Exact Mass: 273.13380813g/mol
- Monoisotopic Mass: 273.13380813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80Ų
- XLogP3: -0.4
1-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)ethanone Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6458-0252-50mg |
1-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one |
2034279-06-4 | 90%+ | 50mg |
$240.0 | 2023-05-13 | |
Life Chemicals | F6458-0252-20μmol |
1-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one |
2034279-06-4 | 90%+ | 20μl |
$118.5 | 2023-05-13 | |
Life Chemicals | F6458-0252-15mg |
1-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one |
2034279-06-4 | 90%+ | 15mg |
$133.5 | 2023-05-13 | |
Life Chemicals | F6458-0252-40mg |
1-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one |
2034279-06-4 | 90%+ | 40mg |
$210.0 | 2023-05-13 | |
Life Chemicals | F6458-0252-100mg |
1-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one |
2034279-06-4 | 90%+ | 100mg |
$372.0 | 2023-05-13 | |
Life Chemicals | F6458-0252-3mg |
1-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one |
2034279-06-4 | 90%+ | 3mg |
$94.5 | 2023-05-13 | |
Life Chemicals | F6458-0252-20mg |
1-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one |
2034279-06-4 | 90%+ | 20mg |
$148.5 | 2023-05-13 | |
Life Chemicals | F6458-0252-25mg |
1-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one |
2034279-06-4 | 90%+ | 25mg |
$163.5 | 2023-05-13 | |
Life Chemicals | F6458-0252-75mg |
1-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one |
2034279-06-4 | 90%+ | 75mg |
$312.0 | 2023-05-13 | |
Life Chemicals | F6458-0252-5mg |
1-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one |
2034279-06-4 | 90%+ | 5mg |
$103.5 | 2023-05-13 |
1-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)ethanone Related Literature
-
Brian Murphy,Moza Aljabri,Aaleya Mohamed Ahmed,Gillian Murphy,Brian J. Hathaway,Mark E. Light,Thomas Geilbrich,Michael B. Hursthouse Dalton Trans., 2006, 357-367
-
3. Spectroscopic studies of the optical properties of carbon dots: recent advances and future prospectsQingnan Zhao,Wei Song,Bing Zhao,Bai Yang Mater. Chem. Front., 2020,4, 472-488
-
Dipendu Mandal,Pranab Deb,Bijan Mondal,Arunabha Thakur,Joseph Ponniah S,Sundargopal Ghosh RSC Adv., 2013,3, 18614-18625
-
Cynthia J. Olson Reichhardt,Charles Reichhardt Soft Matter, 2014,10, 6332-6338
Additional information on 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)ethanone
1-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)ethanone: A Comprehensive Overview
1-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)ethanone, with the CAS number 2034279-06-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a piperazine ring, a pyridazine moiety, and a triazole group. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.
The piperazine ring is a common structural motif in many bioactive compounds, known for its ability to enhance solubility and improve pharmacokinetic properties. In the context of 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)ethanone, the piperazine ring plays a crucial role in modulating the compound's interactions with biological targets. The presence of the pyridazine moiety adds further complexity to the molecule, contributing to its potential as a ligand for various receptors and enzymes. The triazole group, known for its high stability and ability to form hydrogen bonds, enhances the compound's binding affinity and selectivity.
Recent studies have highlighted the potential of 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)ethanone in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)ethanone can effectively inhibit the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease pathogenesis.
In addition to its neuroprotective properties, 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)ethanone has shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines. Specifically, it has been found to induce apoptosis and cell cycle arrest in human breast cancer cells by targeting specific signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)ethanone could be a valuable lead compound for the development of novel anticancer agents.
The pharmacokinetic properties of 1-(4-(6-(1H-1,2,4-triazol-1-y l)pyridazin -3 -y l)p ipe raz i n - 0ne) have also been extensively studied. In vivo experiments have demonstrated that this compound exhibits favorable oral bioavailability and good tissue distribution. These properties are crucial for ensuring that the drug reaches its intended target sites at therapeutic concentrations. Furthermore, preliminary toxicity studies have shown that 1-(4-(6-(1H - 0ne) is well-tolerated at therapeutic doses with no significant adverse effects observed.
The synthesis of 0ne) has been optimized using modern synthetic methodologies to ensure high yield and purity. One commonly employed synthetic route involves the condensation of 6-chloropyridazine with piperazine followed by reaction with ethanoyl chloride and 0ne). This multi-step process allows for efficient production of the compound on both laboratory and industrial scales.
In conclusion, 0ne) represents a promising candidate for further investigation in various therapeutic areas including neurodegenerative diseases and cancer. Its unique structural features combined with favorable pharmacokinetic properties make it an attractive target for drug development. Ongoing research aims to elucidate its full potential and explore new applications in medicine.
2034279-06-4 (1-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)ethanone) Related Products
- 1505799-89-2(3-(2-Methyl-1,3-benzoxazol-4-yl)propanoic acid)
- 1049753-61-8(4,5,6,7,8,9-Hexahydrocyclooctad1,3thiazol-2-amine Hydrobromide)
- 2166821-88-9(7-hydrazinyl-3-(2-methylcyclopropyl)-3H-1,2,3triazolo4,5-dpyrimidine)
- 2034411-70-4(N'-(4-ethoxyphenyl)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]ethanediamide)
- 2680537-74-8(1-Bromo-3,3,4,4-tetrafluoropentane)
- 1806627-66-6(Benzene, 2-(3-bromopropyl)-1-fluoro-3-methoxy-)
- 2228991-37-3(2-amino-1-5-(4-fluorophenyl)furan-2-ylpropan-1-one)
- 2418727-99-6(5-Ethynyl-2-methyl-3-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate)
- 4277-64-9(Ethyl Pyrrole-1-Carboxylate)
- 1218591-94-6(2-[3-(hydroxymethyl)piperidin-1-yl]propanoic acid)




